![molecular formula C23H17N5O2 B3856546 benzaldehyde (5-nitro-4,6-diphenyl-2-pyrimidinyl)hydrazone](/img/structure/B3856546.png)
benzaldehyde (5-nitro-4,6-diphenyl-2-pyrimidinyl)hydrazone
Overview
Description
Benzaldehyde hydrazones are a class of organic compounds that contain a hydrazone group (-NH-N=) attached to a benzaldehyde moiety . They are known for their diverse chemical properties and are often used in organic synthesis .
Synthesis Analysis
While the specific synthesis for “benzaldehyde (5-nitro-4,6-diphenyl-2-pyrimidinyl)hydrazone” is not available, benzaldehyde hydrazones are typically synthesized through the reaction of benzaldehyde with a hydrazine .Molecular Structure Analysis
The molecular structure of benzaldehyde hydrazones generally consists of a benzene ring attached to a hydrazone group. The specific structure of “this compound” would include additional nitro, phenyl, and pyrimidinyl groups .Chemical Reactions Analysis
Benzaldehyde hydrazones can participate in a variety of chemical reactions, including oxidation, reduction, and various types of substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of benzaldehyde hydrazones can vary widely depending on their specific structure. Some general properties of benzaldehyde hydrazones include their solid state at room temperature and their solubility in common organic solvents .Mechanism of Action
Future Directions
The future directions for research on benzaldehyde hydrazones could include further exploration of their synthesis, properties, and potential applications. This could involve the development of new synthetic methods, the investigation of their reactivity and mechanism of action, and the exploration of their potential uses in areas such as medicinal chemistry, materials science, and catalysis .
Properties
IUPAC Name |
N-[(E)-benzylideneamino]-5-nitro-4,6-diphenylpyrimidin-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17N5O2/c29-28(30)22-20(18-12-6-2-7-13-18)25-23(26-21(22)19-14-8-3-9-15-19)27-24-16-17-10-4-1-5-11-17/h1-16H,(H,25,26,27)/b24-16+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKADSMIZHFGZGN-LFVJCYFKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=NNC2=NC(=C(C(=N2)C3=CC=CC=C3)[N+](=O)[O-])C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=N/NC2=NC(=C(C(=N2)C3=CC=CC=C3)[N+](=O)[O-])C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17N5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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